Cas no 898765-08-7 (2,2-Dimethyl-4'-methoxybutyrophenone)

2,2-Dimethyl-4'-methoxybutyrophenone structure

898765-08-7 structure

Product Name:2,2-Dimethyl-4'-methoxybutyrophenone

CAS No:898765-08-7

MF:C₁₃H₁₈O₂

MW:206.280824184418

CID:1069055

PubChem ID:24724022

Update Time:2025-04-20

2,2-Dimethyl-4'-methoxybutyrophenone Chemical and Physical Properties

Names and Identifiers

- 2,2-Dimethyl-4'-methoxybutyrophenone
- 1-(4-methoxyphenyl)-2,2-dimethylbutan-1-one
- 2,2-DIMETHYL-1-PYRIMIDIN-5-YL-PROPAN-1-OL
- DTXSID20642421
- MFCD03841121
- 898765-08-7
- AKOS011971548
- SCHEMBL6613084
- MDL： MFCD03841121
- Inchi： 1S/C13H18O2/c1-5-13(2,3)12(14)10-6-8-11(15-4)9-7-10/h6-9H,5H2,1-4H3
- InChI Key： LPCBHBHTRKGRDZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)OC)C(C)(C)CC

Computed Properties

Exact Mass: 206.13100
Monoisotopic Mass: 206.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 3.31410

2,2-Dimethyl-4'-methoxybutyrophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	203921-2g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	2g	￡847.00	2022-03-01
Fluorochem	203921-5g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	5g	￡1753.00	2022-03-01
Fluorochem	203921-1g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	1g	￡483.00	2022-03-01
A2B Chem LLC	AD09862-1g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	1g	$581.00	2024-04-19
A2B Chem LLC	AD09862-2g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	2g	$984.00	2024-04-19
A2B Chem LLC	AD09862-5g	2,2-Dimethyl-4'-methoxybutyrophenone	898765-08-7	97%	5g	$1989.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649823-1g	1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one	898765-08-7	98%	1g	￥5518.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649823-2g	1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one	898765-08-7	98%	2g	￥10492.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649823-5g	1-(4-Methoxyphenyl)-2,2-dimethylbutan-1-one	898765-08-7	98%	5g	￥25042.00	2024-04-26

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